1,3-Dimethyluric acid
1,3-Dimethyluric acid
1,3-dimethyluric acid is an oxopurine that is 7,9-dihydro-1H-purine-2,6,8(3H)-trionesubstituted by methyl groups at N-1 and N-3. It has a role as a metabolite. It is functionally related to a 7,9-dihydro-1H-purine-2,6,8(3H)-trione. It is a conjugate acid of a 1,3-dimethylurate anion.
Brand Name:
Vulcanchem
CAS No.:
944-73-0
VCID:
VC20849306
InChI:
InChI=1S/C7H8N4O3/c1-10-4-3(8-6(13)9-4)5(12)11(2)7(10)14/h1-2H3,(H2,8,9,13)
SMILES:
CN1C2=C(C(=O)N(C1=O)C)NC(=O)N2
Molecular Formula:
C7H8N4O3
Molecular Weight:
196.16 g/mol
1,3-Dimethyluric acid
CAS No.: 944-73-0
Cat. No.: VC20849306
Molecular Formula: C7H8N4O3
Molecular Weight: 196.16 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 1,3-dimethyluric acid is an oxopurine that is 7,9-dihydro-1H-purine-2,6,8(3H)-trionesubstituted by methyl groups at N-1 and N-3. It has a role as a metabolite. It is functionally related to a 7,9-dihydro-1H-purine-2,6,8(3H)-trione. It is a conjugate acid of a 1,3-dimethylurate anion. |
|---|---|
| CAS No. | 944-73-0 |
| Molecular Formula | C7H8N4O3 |
| Molecular Weight | 196.16 g/mol |
| IUPAC Name | 1,3-dimethyl-7,9-dihydropurine-2,6,8-trione |
| Standard InChI | InChI=1S/C7H8N4O3/c1-10-4-3(8-6(13)9-4)5(12)11(2)7(10)14/h1-2H3,(H2,8,9,13) |
| Standard InChI Key | OTSBKHHWSQYEHK-UHFFFAOYSA-N |
| SMILES | CN1C2=C(C(=O)N(C1=O)C)NC(=O)N2 |
| Canonical SMILES | CN1C2=C(C(=O)N(C1=O)C)NC(=O)N2 |
| Melting Point | 408 - 410 °C |
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